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Compound of Interest

Compound Name: L-PROLINE (13C5,D7,15N)

Cat. No.: B1579757

Get Quote

Executive Summary
L-Proline-13C5, 15N, D7 represents the "gold standard" for resolving complex metabolic

routing in fibrosis and cancer metabolism. Unlike single-isotope tracers (e.g., 13C-only), this

triple-labeled isotopologue allows for the simultaneous determination of:

Carbon Backbone Fate: Tracing proline entry into the TCA cycle via Glutamate (13C/15N

retention).

Collagen Maturation: Distinguishing de novo collagen synthesis from matrix recycling via the

specific loss of Deuterium during prolyl hydroxylation.

Redox State: Monitoring Proline Dehydrogenase (PRODH)-mediated electron transfer,

where Deuterium retention correlates with FAD reduction rates.

Critical Technical Note: The use of Deuterium (D7) introduces a Kinetic Isotope Effect (KIE).

While 13C and 15N have negligible effects on reaction rates, the C-D bond is stronger than C-

H, potentially slowing enzymatic steps (e.g., PRODH activity). This protocol is optimized for

pathway tracing and fractional enrichment analysis, rather than absolute flux kinetics, unless

KIE corrections are applied.
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Scientific Rationale & Pathway Mapping
The Triple-Label Advantage
Standard 13C-Proline tracing cannot easily distinguish between proline that has been oxidized

to P5C and recycled back to proline (redox cycling) versus "fresh" proline. The D7 label

resolves this:

Biosynthesis: Proline retains D labels.

Collagen Synthesis: Prolyl-4-Hydroxylase (P4H) removes the trans-4-hydrogen. If using D7-

Proline, the resulting Hydroxyproline (Hyp) mass shift reveals if the residue came from the

tracer (loss of 1 D) or recycled peptides.

Oxidation (PRODH): Conversion to P5C involves loss of hydrogens. Re-synthesis from P5C

(via PYCR) incorporates solvent hydrogen, washing out the D label.

Pathway Diagram (Graphviz)
The following diagram illustrates the mass shifts and metabolic fate of the tracer.
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Caption: Metabolic fate of Triple-Labeled Proline. Note the specific loss of Deuterium during

Collagen synthesis (hydroxylation) and the potential for Deuterium washout during the P5C

recycling loop.
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Experimental Protocol
Phase A: Reagents & Cell Culture Prep

Tracer Stock: Dissolve L-Proline-13C5, 15N, D7 (Sigma/Cambridge Isotope) in PBS to 100

mM. Filter sterilize (0.22 µm).

Media: Use DMEM lacking Proline and Glutamine. Supplement with dialyzed FBS (dFBS) to

remove background unlabeled proline.

Note: Standard FBS contains ~200-400 µM Proline, which will dilute your tracer. Dialyzed

FBS is mandatory.

Phase B: Labeling Experiment
Seeding: Plate cells (e.g., Fibroblasts, Cancer lines) to reach 70% confluency.

Wash: Wash cells 2x with warm PBS to remove residual unlabeled media.

Pulse: Add experimental media containing 0.5 mM - 2.0 mM L-Proline-13C5, 15N, D7.

Control: Parallel wells with Unlabeled Proline (for retention time confirmation).

Time Points:

Flux/Turnover: 0, 15, 30, 60 min (Fast turnover).

Collagen Synthesis:[1][2][3][4][5] 6, 12, 24, 48 hours (Slow accumulation).

Phase C: Quenching & Extraction
Crucial Step: Proline is highly polar. Traditional organic extractions may result in poor recovery

if not optimized.

Quench: Rapidly aspirate media. Wash 1x with ice-cold saline (0.9% NaCl).

Do not use PBS: Phosphate interferes with LC-MS.
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Extract: Add 500 µL of -80°C Extraction Solvent (80% Methanol / 20% Water with 0.1%

Formic Acid) directly to the plate.

Scrape & Collect: Scrape cells; transfer to Eppendorf tubes.

Disrupt: Vortex 1 min; incubate on dry ice for 10 min. Centrifuge at 15,000 x g for 10 min at

4°C.

Supernatant: Transfer to LC-MS vials. Optional: Dry down under Nitrogen and reconstitute in

50% Acetonitrile if concentrating is needed.

LC-MS/MS Acquisition Parameters
Chromatography (HILIC Mode) Proline is not well-retained on C18. ZIC-pHILIC

(Merck/SeQuant) or Amide columns are required.

Column: ZIC-pHILIC (2.1 x 100 mm, 5 µm).

Mobile Phase A: 20 mM Ammonium Carbonate, pH 9.0 (Water).

Mobile Phase B: 100% Acetonitrile.

Gradient: 80% B to 20% B over 15 mins.

Mass Spectrometry (MRM Settings)

Ionization: ESI Positive Mode.

Mass Shift Calculation:

Proline (Unlabeled): C5 H9 N O2.[6] MW = 115.13. [M+H]+ = 116.1.

Tracer (13C5, 15N, D7):

13C x 5 = +5.01 Da

15N x 1 = +0.99 Da

D x 7 = +7.04 Da
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Correction: In ESI (aqueous mobile phase), the exchangeable H (NH and COOH) will

swap with solvent H. Therefore, only the 7 non-exchangeable Carbon-bound

Deuteriums remain?

Refinement: Proline has 7 non-exchangeable H's (on the ring). The H on Nitrogen and

Oxygen are exchangeable.

Observed Parent Ion (in H2O): 116.1 + 5 (C) + 1 (N) + 7 (D_ring) = 129.1 m/z.

MRM Transitions Table:

Compound
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Notes

Proline

(Unlabeled)
116.1 70.1 20

Loss of HCOOH

(46 Da)

Proline (13C5,

15N, D7)
129.1 79.1 20

Loss of 13C-O-

O-H (47 Da)*

Hydroxyproline

(Unlabeled)
132.1 86.1 22 Standard Hyp

Hydroxyproline

(Labeled)
144.1 94.1 22

M+12 Shift (Loss

of 1 D during

hydroxylation)

** Note on Labeled Fragment: ** The loss of formic acid (HCOOH) typically removes the

Carboxyl carbon (13C) and two oxygens. The fragment retains the pyrrolidine ring (4x13C,

1x15N, 6xD).

Parent (129) - Fragment (79) = 50 Da loss?

Correction: Unlabeled 116 -> 70 is loss of 46 (HCOOH).

Labeled 129 -> Loss of H(13C)OOH.

H (solvent) + 13C (13.003) + O (16) + O (16) + H (solvent/exchange) = ~47 Da.
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129 - 47 = 82.

Verification: The fragment is the pyrrolidine ring.

Unlabeled: C4 H8 N = 412 + 81 + 14 = 70.

Labeled: 13C4 D7 15N.

413 (52) + 72 (14) + 1*15 (15) = 81.

Target Q3 for Labeled Proline is ~81-82 m/z. (Optimize on instrument).

Data Analysis & Interpretation
Calculating Fractional Enrichment
Do not rely solely on peak area. You must correct for natural abundance (though with

13C5/15N/D7, the mass shift is so large (+13) that natural abundance overlap is negligible).

Collagen Synthesis Rate
To measure collagen synthesis, look for the appearance of Labeled Hydroxyproline.

Key Indicator: The labeled Hydroxyproline will be M+12 (not M+13), because the P4H

enzyme removes one Deuterium atom during the conversion of Proline to Hydroxyproline.

Ratio:

represents the fraction of collagen synthesized de novo during the labeling period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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